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Executive Summary

Bay 65-1942 is a potent, highly selective, ATP-competitive small-molecule inhibitor of IkB
kinase beta (IKK).[1][2][3] It is a critical tool compound in immunology and oncology research
for dissecting the canonical NF-kB signaling pathway.

Critical Stereochemical Distinction: Researchers must distinguish between the enantiomers of
this compound.

» Active Eutomer (Bay 65-1942): Exhibits low-nanomolar affinity (Ki = 2.0 nM) for IKKp.

e R-Form (Distomer): The (R)-enantiomer (CAS 758683-21-5) is frequently characterized as
the less active form (distomer).[2] While often sold alongside the active compound for use as
a negative control, some vendor databases erroneously attribute the eutomer's potency data
to this specific isomer.

This guide focuses on the binding mechanics of the active scaffold while clarifying the R-form's

comparative profile.

Chemical Profile & Stereochemistry
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The pharmacological activity of Bay 65-1942 is stereospecific. The inhibition of IKK[(3 relies on
the precise spatial arrangement of the piperidinyl group within the ATP-binding pocket.

Feature Specification
Compound Name Bay 65-1942 (Active)

IKK (Inhibitor of Nuclear Factor Kappa B
Target _ _

Kinase Subunit Beta)
Mechanism ATP-Competitive Type | Inhibitor
Chemical Formula C22H25N304
Molecular Weight 395.45 g/mol
Key Structural Motif Pyrido[2,3-d][1,3]oxazin-2-one scaffold

o The active eutomer is distinguished from the

Chirality

(R)-form distomer.[2][3][4][5]

Stereoselectivity Analysis

The binding pocket of IKK imposes strict steric constraints. The active enantiomer forms
critical hydrogen bonds with the kinase hinge region (specifically Cys99 and Glu97 in the ATP-
binding site).

e Active Form: Fits the hydrophobic pocket, displacing ATP with a Ki of ~2 nM.

» R-Form (Distomer): Steric clash prevents optimal hinge interaction, resulting in significantly
reduced affinity (typically >100-fold higher ICso).
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Warning: When sourcing "Bay 65-1942 (R-form)" (CAS 758683-21-5), verify whether you intend
to use it as a negative control. If your goal is pathway inhibition, ensure you are using the active

enantiomer (often simply labeled "Bay 65-1942" or the S-form).

Binding Affinity & Kinetic Data

The following data represents the consensus potency profile for the active Bay 65-1942

scaffold.
Metric Value Conditions
o o Enzymatic kinase assay

Ki (Dissociation Constant) 2.0nM ]

(Ziegelbauer et al.)
] Varies with ATP concentration

ICs0 (Enzymatic) ~10 — 40 nM -
(ATP-competitive)

Selectivity (vs. IKKa) > 50-fold IKKa 1Cso typically > 400 nM

- . ) >100-fold selectivity against a
Selectivity (vs. Other Kinases) High )
panel of 60+ kinases

Measured in THP-1 cells or
Cellular ICso (TNFa release) ~100 — 300 nM
Whole Blood assays

Selectivity Profile

Bay 65-1942 demonstrates remarkable selectivity for IKK(3 over the closely homologous IKKa
isoform.[6]

» IKKP Inhibition: Potent (Nanomolar range).

o |KKa Inhibition: Weak (Micromolar range).
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e Impact: This selectivity allows for the specific blockade of the canonical NF-kB pathway
(driven by IKKB) without affecting the non-canonical pathway (driven by IKKa).[6]

Mechanism of Action (Visualization)[7][8]

Bay 65-1942 functions by occupying the ATP-binding cleft of IKK[3.[2] This prevents the
phosphorylation of IkBa, the inhibitor protein that sequesters NF-kB in the cytoplasm.

Signaling Pathway Diagram
The following diagram illustrates the blockade point of Bay 65-1942 within the TNFa-induced
NF-kB signaling cascade.
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Caption: Bay 65-1942 selectively inhibits IKK[3, preventing IkBa phosphorylation and
subsequent NF-kB nuclear translocation.[2][6][7]
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Experimental Protocols

To validate the binding affinity and efficacy of Bay 65-1942 (or compare the R-form), the
following self-validating protocols are recommended.

Protocol A: In Vitro Kinase Assay (TR-FRET)

Purpose: To determine 1Cso/Ki values in a cell-free system.

o Reagents: Recombinant human IKKB (0.5 nM), Biotinylated IkBa peptide substrate, ATP (at
Km, approx. 10 uM), Bay 65-1942 (serial dilutions).

o Reaction Mix: Prepare kinase buffer (50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM DTT,
0.01% BSA).

 Incubation:
o Mix Enzyme + Inhibitor (Active or R-form) for 15 mins at RT.
o Add Substrate + ATP to initiate reaction.
o Incubate for 60 mins at RT.

» Detection: Add stop solution containing Europium-labeled anti-phospho-IkBa antibody and
Streptavidin-APC (Allophycocyanin).

e Readout: Measure TR-FRET signal (Ex 340nm, Em 665nm/615nm).
 Validation:
o Z' Factor: Must be > 0.5 for valid assay.

o Control: Staurosporine (broad kinase inhibitor) as positive control.

Protocol B: Cellular Target Engagement (Western Blot)

Purpose: To confirm pathway inhibition in intact cells.

e Cell Line: THP-1 (Human monocytic cell line) or HelLa.
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e Treatment:
o Pre-treat cells with Bay 65-1942 (0.1 — 10 pM) for 1 hour.
o Include "R-form" treatment group if testing stereospecificity.
o Stimulation: Stimulate with TNFa (10 ng/mL) for 15 minutes.
e Lysis: Lyse cells in RIPA buffer with phosphatase inhibitors.
 Blotting:
o Primary Antibody: Anti-phospho-IkBa (Ser32/36).
o Loading Control: Total IkBa or B-Actin.
o Expected Result:
o Vehicle + TNFa: Strong phospho-IkBa band.
o Bay 65-1942 + TNFa: Dose-dependent disappearance of phospho-IkBa band.
o R-Form + TNFa: Minimal reduction in phospho-IkBa band (demonstrating lack of potency).
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o Source:

¢ DC Chemicals. "Bay 65-1942 R form Product Data.” (Note: Contains conflicting potency
data likely attributed to the parent compound).[5][8]

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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